3-(4-chlorophenyl)-2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one

• CAS No.: 573930-44-6
• Molecular Formula: C24H18Cl2N2O2S2
• Molecular Weight: 501.4 g/mol
• IUPAC Name: 3-(4-chlorophenyl)-2-[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C24H18Cl2N2O2S2/c25-15-7-5-14(6-8-15)19(29)13-31-24-27-22-21(18-3-1-2-4-20(18)32-22)23(30)28(24)17-11-9-16(26)10-12-17/h5-12H,1-4,13H2
• InChI Key: VADRNMTXXRLPRG-UHFFFAOYSA-N
• Canonical SMILES: C1CCC2=C(C1)C3=C(S2)N=C(N(C3=O)C4=CC=C(C=C4)Cl)SCC(=O)C5=CC=C(C=C5)Cl

Description

The compound 3-(4-chlorophenyl)-2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-5,6,7,8-tetrahydro[1]benzothieno[2,3-d]pyrimidin-4(3H)-one is a benzothieno-pyrimidinone derivative featuring dual 4-chlorophenyl substituents. Its core structure includes a bicyclic benzothieno[2,3-d]pyrimidin-4(3H)-one scaffold, with a sulfanyl group bridging the 2-position and a 2-(4-chlorophenyl)-2-oxoethyl moiety.

Biological Activity

The compound 3-(4-chlorophenyl)-2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-5,6,7,8-tetrahydro benzothieno[2,3-d]pyrimidin-4(3H)-one is a synthetic derivative that has garnered attention for its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies.

Chemical Structure

The compound is characterized by the following structural features:

• A benzothieno moiety which contributes to its biological activity.
• The presence of chlorophenyl and sulfanyl groups that may enhance its interaction with biological targets.

Biological Activity Overview

Research indicates that this compound exhibits a range of biological activities, including:

• Antifungal Activity : Preliminary studies suggest that derivatives of this compound demonstrate significant antifungal properties against several pathogenic fungi strains.
• Antitubercular Activity : It has shown promising results in inhibiting the growth of Mycobacterium tuberculosis H37Rv, indicating potential as an antitubercular agent .
• Inhibition of Leukotriene Receptors : Some derivatives have been reported to inhibit calcium mobilization in CHO cells overexpressing human leukotriene receptors (BLT1 and BLT2), suggesting anti-inflammatory potential .

Antifungal and Antitubercular Studies

A series of derivatives were synthesized and evaluated for their antifungal activity. The results indicated that certain compounds exhibited:

• IC50 values significantly lower than standard antifungal agents.
• Effective inhibition against multiple fungal strains, including Candida albicans and Aspergillus niger.

The proposed mechanisms by which these compounds exert their biological effects include:

• Inhibition of Enzymatic Pathways : Compounds may inhibit enzymes involved in fungal cell wall synthesis or metabolic pathways critical for survival.
• Receptor Modulation : By acting on leukotriene receptors, these compounds could modulate inflammatory responses, providing therapeutic benefits in conditions like asthma or arthritis.

Case Studies

• Study on Antifungal Efficacy :
  • A study reported the synthesis of various 3-(4-chlorophenyl) derivatives and their testing against Mycobacterium tuberculosis. The most potent compound showed an IC50 value significantly lower than traditional treatments .
• Inflammatory Response Modulation :
  • In vitro studies demonstrated that certain derivatives effectively inhibited calcium mobilization in leukotriene receptor-overexpressing cells, suggesting potential applications in treating inflammatory diseases .

Data Table: Summary of Biological Activities

Activity Type	Compound Derivative	Target Organism/Pathway	IC50 Value (µM)	Reference
Antifungal	3-(4-chlorophenyl) derivative	Candida albicans	< 10
Antitubercular	3-(4-chlorophenyl) derivative	Mycobacterium tuberculosis	< 5
Leukotriene Inhibition	3-(4-chlorophenyl) derivative	Human BLT(1) and BLT(2) receptors	< 15

Scientific Research Applications

Medicinal Chemistry

The compound's structural features suggest potential applications in medicinal chemistry, particularly as an antimicrobial , anticancer , and anti-inflammatory agent . The presence of the sulfanyl group is known to enhance biological activity in various pharmacological contexts.

Anticancer Activity

Research has indicated that compounds similar to this one exhibit significant anticancer properties by inhibiting cell proliferation and inducing apoptosis in cancer cells. For example, studies have shown that benzothieno-pyrimidine derivatives can effectively target cancer cell lines through various mechanisms such as enzyme inhibition or receptor modulation .

The compound has been evaluated for its biological activity against several pathogens and cancer cell lines. Notably:

• Antibacterial Activity : The chlorophenyl group is associated with enhanced antibacterial properties. Compounds with similar structures have demonstrated effectiveness against resistant strains of bacteria .
• Enzyme Inhibition : The compound has shown potential as an inhibitor of enzymes such as acetylcholinesterase and urease, which are relevant in treating conditions like Alzheimer's disease and urinary tract infections .

Synthetic Methodologies

The synthesis of 3-(4-chlorophenyl)-2-{[2-(4-chlorophenyl)-2-oxoethyl]sulfanyl}-5,6,7,8-tetrahydro benzothieno[2,3-d]pyrimidin-4(3H)-one typically involves multi-step reactions including:

• Formation of the Benzothieno-Pyrimidine Core : This involves cyclization reactions under controlled conditions.
• Introduction of Functional Groups : The sulfanyl group is introduced via nucleophilic substitution reactions.
• Final Assembly : Coupling of intermediates to form the final product often requires catalytic conditions for optimal yield.

Case Studies

Several studies have documented the synthesis and evaluation of similar compounds:

• A study published in ResearchGate highlighted the identification of novel anticancer compounds through screening libraries that included derivatives with similar structural motifs .
• Another investigation focused on synthesizing compounds bearing piperidine moieties that exhibited significant pharmacological activities including antibacterial and antidiabetic effects .

Comparison with Similar Compounds

Substituent Variations and Molecular Properties

Key analogs differ in the substituents on the phenyl rings and the sulfanyl-linked oxoethyl group:

Compound Name	Substituent (R1)	Substituent (R2)	Molecular Formula	Molecular Weight	Key Features
Target Compound	4-Cl-C6H4	4-Cl-C6H4	C24H18Cl2N2O2S2	~501.4 (calc.)	Dual 4-Cl groups; moderate lipophilicity
3-(4-Cl-C6H4)-2-{[2-(2-Cl-C6H4)-2-oxoethyl]sulfanyl}-... (CAS 573940-83-7)	4-Cl-C6H4	2-Cl-C6H4	C24H18Cl2N2O2S2	501.4	2-Cl vs. 4-Cl on oxoethyl; increased steric hindrance
2-{[2-(4-Biphenylyl)-2-oxoethyl]sulfanyl}-3-(4-EtO-C6H4)-... ()	4-EtO-C6H4	4-Biphenylyl	C32H28N2O3S2	552.7	Biphenyl and ethoxy groups; higher molecular weight, enhanced π-π stacking
3-(4-EtO-C6H4)-2-{[2-(4-EtO-C6H4)-2-oxoethyl]sulfanyl}-... ()	4-EtO-C6H4	4-EtO-C6H4	C29H30N2O4S2	~558.7 (calc.)	Dual ethoxy groups; improved solubility vs. chloro analogs
3-(4-MeO-C6H4)-2-{[2-(4-Cl-C6H4)-2-oxoethyl]sulfanyl}-... ()	4-MeO-C6H4	4-Cl-C6H4	C25H21ClN2O3S2	~533.0 (calc.)	Methoxy vs. chloro substituent; reduced lipophilicity

Key Observations:

• Steric Effects: The 2-chlorophenyl substituent in CAS 573940-83-7 introduces steric hindrance compared to the 4-chlorophenyl group in the target compound, which may influence binding interactions .
• Solubility: Ethoxy and methoxy groups () enhance hydrophilicity, contrasting with the chloro groups' electron-withdrawing and hydrophobic nature .

Inferred Bioactivity

• highlights the sulforhodamine B (SRB) assay for cytotoxicity screening, a method applicable to evaluate such compounds .
• describes a morpholino-substituted analog (4b) with in vitro anticancer activity, implying that substituent modifications can tune bioactivity .